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Compound of Interest

Compound Name: (Rac)-LB-100

Cat. No.: B1674599 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working with the protein phosphatase 2A (PP2A) inhibitor, (Rac)-LB-100.

Abstract
(Rac)-LB-100 is the racemic mixture of LB-100, a potent, water-soluble small molecule inhibitor

of protein phosphatase 2A (PP2A) and protein phosphatase 5 (PPP5C).[1][2][3][4][5] PP2A is a

critical serine/threonine phosphatase involved in regulating key cellular processes, including

cell cycle progression, DNA damage repair, and signal transduction.[6][7] Inhibition of PP2A by

LB-100 has been shown to sensitize cancer cells to chemo- and radiotherapy, making it a

valuable tool in cancer research.[7][8] This document provides detailed protocols for the

preparation, storage, and handling of (Rac)-LB-100 stock solutions for in vitro and in vivo

experimental use.

(Rac)-LB-100 Properties
A summary of the key chemical and physical properties of (Rac)-LB-100 is provided below.
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Property Value Reference

Synonyms LB-100 Racemate [1][2]

CAS Number 2061038-65-9 [1]

Molecular Formula C₁₃H₂₀N₂O₄ [9]

Molecular Weight 268.31 g/mol [10][11]

Appearance
White to off-white crystalline

solid
[9][10]

Solubility Data
(Rac)-LB-100 exhibits solubility in aqueous solutions, which is a key advantage for its use in

biological systems.[6] Solubility in common laboratory solvents is summarized in the table

below. For optimal results, it is recommended to use high-purity water or a buffered solution like

PBS.

Solvent Solubility Reference

Water ≥26.8 mg/mL to 53 mg/mL [10][11]

PBS (pH 7.2) 10 mg/mL [9]

Ethanol Insoluble to partially soluble [9][10]

DMSO Insoluble [10]

Recommended Protocol for Stock Solution
Preparation (Aqueous)
This protocol describes the preparation of a 10 mg/mL stock solution of (Rac)-LB-100 in sterile

Phosphate-Buffered Saline (PBS, pH 7.2).

4.1 Materials

(Rac)-LB-100 powder
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Sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile, conical, or microcentrifuge tubes

Vortex mixer

Calibrated analytical balance

Sterile 0.22 µm syringe filter

4.2 Procedure

Pre-warming: Allow the (Rac)-LB-100 powder vial to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Aseptically weigh the desired amount of (Rac)-LB-100 powder. For example, to

prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg of the powder.

Reconstitution: Add the appropriate volume of sterile PBS (pH 7.2) to the powder. For a 10

mg/mL solution, add 1 mL of PBS to 10 mg of powder.

Dissolution: Cap the tube securely and vortex gently until the powder is completely

dissolved. The solution should be clear and colorless.

Sterilization: For sterile applications, filter the reconstituted stock solution through a 0.22 µm

syringe filter into a new sterile tube.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots to avoid repeated

freeze-thaw cycles.

4.3 Storage and Stability

Powder: Store the solid form of (Rac)-LB-100 at -20°C.[10][11]

Stock Solution: Store the aliquoted stock solution at -20°C for several months. For short-term

storage (1-2 weeks), the solution can be kept at 4°C. Avoid repeated freeze-thaw cycles to

maintain stability.
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Application Notes
(Rac)-LB-100 primarily functions as an inhibitor of the PP2A phosphatase.[1][3] By inhibiting

PP2A, LB-100 prevents the dephosphorylation of key proteins involved in cell cycle control and

DNA damage repair, which can lead to mitotic catastrophe and apoptosis in cancer cells.[6][7]

This mechanism makes it an effective sensitizer for various cancer therapies.[8] In preclinical

studies, LB-100 has been shown to enhance the efficacy of cytotoxic drugs and radiation in

various cancer models, including pancreatic and nasopharyngeal carcinomas.[9]

Visualizations
6.1 Signaling Pathway: PP2A Inhibition

The diagram below illustrates the central role of PP2A in cell cycle regulation and how its

inhibition by LB-100 can disrupt this process, leading to enhanced sensitivity to DNA damaging

agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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